Cas no 29765-47-7 (1-(4-methoxyphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(4-methoxyphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 29765-47-7
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 2138518
• PubChem ID: 57456951
• Update Time: 2025-06-22

1-(4-methoxyphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-benzyl)-cyclopropanecarboxylic acid
• 1-(4-methoxyphenyl)methylcyclopropane-1-carboxylic acid
• 1-[(4-Methoxyphenyl)methyl]cyclopropane-1-carboxylic acid
• KS-7831
• DB-290771
• F95197
• 1-(4-Methoxybenzyl)cyclopropanecarboxylic acid
• 29765-47-7
• EN300-1849764
• SCHEMBL2200899
• 1-(4-Methoxybenzyl)cyclopropanecarboxylicacid
• AKOS017561835

• MDL： MFCD11848873
• Inchi： 1S/C12H14O3/c1-15-10-4-2-9(3-5-10)8-12(6-7-12)11(13)14/h2-5H,6-8H2,1H3,(H,13,14)
• InChI Key： SQVBYDTVLONLQJ-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC(=CC=2)OC)CC1)=O

Computed Properties

• Exact Mass: 206.094294304Da
• Monoisotopic Mass: 206.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(4-methoxyphenyl)methylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(4-methoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 29765-47-7)

1-(4-methoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 29765-47-7) is a cyclopropane derivative with significant applications in pharmaceutical and organic synthesis. This compound, characterized by its methoxyphenyl and carboxylic acid functional groups, has garnered attention for its unique structural properties and potential in drug development. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the design of enzyme inhibitors and anti-inflammatory agents.

The cyclopropane ring in 1-(4-methoxyphenyl)methylcyclopropane-1-carboxylic acid contributes to its conformational rigidity, making it valuable for studying molecular interactions. Recent studies highlight its utility in medicinal chemistry, where its scaffold is modified to enhance binding affinity to target proteins. The methoxy group further enhances solubility and metabolic stability, addressing common challenges in drug formulation. These attributes align with current trends in small molecule therapeutics and precision medicine, where structural optimization is critical.

From a synthetic perspective, CAS No. 29765-47-7 is often synthesized via cyclopropanation reactions or carboxylation of precursor intermediates. Its carboxylic acid moiety allows for further derivatization, enabling the creation of esters, amides, or other functionalized compounds. This versatility makes it a sought-after intermediate in organic synthesis laboratories. Notably, its stability under mild reaction conditions supports its use in green chemistry initiatives, a growing focus in industrial applications.

In the context of drug discovery, 1-(4-methoxyphenyl)methylcyclopropane-1-carboxylic acid has been investigated for its potential in modulating enzyme activity, particularly in pathways related to inflammation and neurodegeneration. Its structural analogs have shown promise in preclinical studies, sparking interest in its structure-activity relationships (SAR). These findings are relevant to ongoing research into neuroprotective agents and anti-aging compounds, topics frequently searched in academic and biotech communities.

Environmental and safety profiles of CAS No. 29765-47-7 are also of interest. While not classified as hazardous, proper handling protocols are recommended due to its organic acid nature. The compound’s biodegradability and low ecotoxicity align with sustainable chemistry principles, a key concern for modern manufacturers. Regulatory databases list it as compliant with major REACH and FDA guidelines, ensuring its suitability for research and development.

Market trends indicate rising demand for cyclopropane-based intermediates like 1-(4-methoxyphenyl)methylcyclopropane-1-carboxylic acid, driven by advancements in peptide mimetics and covalent inhibitors. Suppliers emphasize high-purity grades (>98%) to meet pharmaceutical standards, reflecting industry shifts toward quality-by-design (QbD) approaches. Analytical techniques such as HPLC and NMR are routinely employed to verify its identity and purity, ensuring reproducibility in downstream applications.

Future directions for CAS No. 29765-47-7 may include exploration in bioconjugation or as a linker in prodrug design. Its compatibility with click chemistry platforms could expand its utility in targeted drug delivery systems. As synthetic methodologies evolve, this compound is poised to remain a cornerstone in innovative chemical research, answering pressing questions in therapeutic development and material science.